(-)-Dregamine
Overview
Description
Dregamine is a natural product found in Tabernaemontana sessilifolia, Tabernaemontana corymbosa, and other organisms with data available.
Scientific Research Applications
Multidrug Resistance in Cancer
- (-)-Dregamine and its derivatives have shown promising results in reversing multidrug resistance (MDR) in cancer. For instance, certain derivatives, particularly those with aromatic azine moieties, exhibited strong inhibitory activity against P-glycoprotein, a key player in MDR (Cardoso et al., 2021).
- Further studies on this compound and tabernaemontanine derivatives have reinforced their potential as modulators of ABCB1 in resistant cancer cells, indicating their role in overcoming MDR in cancer (Paterna et al., 2017).
Apoptosis Induction in Cancer Cells
- Certain derivatives of this compound have been found to induce apoptosis in human colon and liver cancer cells. Compounds derived from this compound showed higher activities than standard treatments like 5-fluorouracil, highlighting their potential as cancer therapies (Paterna et al., 2015).
Homologous DNA Repair Inhibition
- A derivative of this compound, namely dregamine 5‐bromo‐pyridin‐2‐ylhydrazone (BBIT20), has been identified as an inhibitor of homologous DNA repair, particularly relevant in the context of breast and ovarian cancer treatment (Raimundo et al., 2021).
Molecular Dynamics and Drug Discovery
- This compound has also been explored in the context of molecular dynamics simulation, particularly as a SIRT1 inhibitor. This application is significant in drug discovery for diseases like cancer and neurodegenerative disorders (Andika et al., 2018).
properties
CAS RN |
2299-26-5 |
|---|---|
Molecular Formula |
C21H26N2O3 |
Molecular Weight |
354.4 g/mol |
IUPAC Name |
methyl (1S,14R,15R)-15-ethyl-17-methyl-12-oxo-10,17-diazatetracyclo[12.3.1.03,11.04,9]octadeca-3(11),4,6,8-tetraene-18-carboxylate |
InChI |
InChI=1S/C21H26N2O3/c1-4-12-11-23(2)17-9-15-13-7-5-6-8-16(13)22-20(15)18(24)10-14(12)19(17)21(25)26-3/h5-8,12,14,17,19,22H,4,9-11H2,1-3H3/t12-,14+,17-,19?/m0/s1 |
InChI Key |
FFVRRQMGGGTQRH-GYOUQHOJSA-N |
Isomeric SMILES |
CC[C@H]1CN([C@H]2CC3=C(C(=O)C[C@H]1C2C(=O)OC)NC4=CC=CC=C34)C |
SMILES |
CCC1CN(C2CC3=C(C(=O)CC1C2C(=O)OC)NC4=CC=CC=C34)C |
Canonical SMILES |
CCC1CN(C2CC3=C(C(=O)CC1C2C(=O)OC)NC4=CC=CC=C34)C |
Other CAS RN |
2299-26-5 2134-98-7 |
synonyms |
dregamine |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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